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Compound of Interest

Compound Name: WD6305 TFA

Cat. No.: B12378197 Get Quote

Audience: This document is intended for researchers, scientists, and drug development

professionals utilizing WD6305 TFA in a research environment.

1. Introduction

WD6305 is a potent, selective heterobifunctional degrader (PROTAC) designed to target the

METTL3-METTL14 methyltransferase complex for proteasomal degradation.[1] By engaging

the Von Hippel-Lindau (VHL) E3 ubiquitin ligase, WD6305 facilitates the ubiquitination and

subsequent degradation of the METTL3/METTL14 complex, leading to the inhibition of N6-

methyladenosine (m6A) RNA modification.[1] This mechanism has been shown to inhibit the

proliferation of Acute Myeloid Leukemia (AML) cells and induce apoptosis, making WD6305
TFA a valuable tool for cancer research, particularly in the study of leukemias.[2][3][4]

The trifluoroacetic acid (TFA) salt form ensures improved handling and solubility. Proper

dissolution and storage are critical to maintain the compound's integrity and ensure

experimental reproducibility. This document provides detailed protocols for the effective

handling of WD6305 TFA.

2. Quantitative Data Summary

The following tables summarize the key solubility and storage parameters for WD6305 TFA.

Table 1: Solubility Profile
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Solvent
Concentration
(mg/mL)

Molar
Concentration
(mM)

Special Conditions

| DMSO | 95 mg/mL | 77.46 mM | Ultrasonic assistance required.[2][3][5] |

Note: The hygroscopic nature of DMSO can negatively affect solubility. It is highly

recommended to use a new, anhydrous bottle of DMSO for stock solution preparation.[5]

Table 2: Recommended Storage Conditions

Form Temperature Duration Notes

Solid (As Received) 4°C Short-term
Store sealed and
protected from
moisture.[2][3][5]

Solid (As Received) -20°C Up to 3 years
For long-term storage.

[6]

Stock Solution (in

DMSO)
-20°C Up to 1 month

Store in aliquots to

avoid freeze-thaw

cycles.[3][5][6]

| Stock Solution (in DMSO) | -80°C | Up to 6 months | Recommended for long-term stock

solution stability.[3][5][6] |

3. Experimental Protocols

3.1. Materials and Equipment

WD6305 TFA solid powder

Anhydrous, high-purity Dimethyl Sulfoxide (DMSO)

Calibrated analytical balance

Sterile microcentrifuge tubes or cryovials
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Calibrated micropipettes and sterile tips

Vortex mixer

Ultrasonic bath

Personal Protective Equipment (PPE): safety glasses, lab coat, chemical-resistant gloves

3.2. Protocol for Preparation of a 10 mM Stock Solution

This protocol describes the preparation of a 10 mM stock solution. Adjust calculations as

needed for different desired concentrations.

Pre-Analysis: Before opening, allow the WD6305 TFA vial to equilibrate to room temperature

for at least 15-20 minutes to prevent condensation of atmospheric moisture onto the

compound.

Calculation: Calculate the mass of WD6305 TFA required. The molecular weight is 1226.4

g/mol .[2][5]

Mass (mg) = Desired Volume (mL) x Desired Concentration (mM) x 1.2264

Example: For 1 mL of a 10 mM stock, 1 x 10 x 1.2264 = 12.264 mg is needed.

Weighing: In a chemical fume hood, carefully weigh the calculated amount of WD6305 TFA
powder into a sterile tube.

Solvent Addition: Add the calculated volume of anhydrous DMSO to the tube containing the

powder.

Initial Dissolution: Cap the tube securely and vortex for 1-2 minutes to begin the dissolution

process.

Sonication: Place the tube in an ultrasonic bath. To enhance solubility, the bath can be gently

warmed to 37°C.[2] Sonicate for 10-15 minutes or until the solution is clear and all particulate

matter is dissolved.[2][5] Visually inspect the solution against a light source to confirm

complete dissolution.
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Finalization: Once fully dissolved, briefly centrifuge the tube to collect the solution at the

bottom.

3.3. Protocol for Storage of WD6305 TFA

Proper storage is essential to prevent degradation and maintain compound activity.

Solid Compound: Store the original vial of solid WD6305 TFA at 4°C for short-term use or

-20°C for long-term storage, ensuring the container is tightly sealed and kept in a desiccated

environment.[5][6]

Stock Solution:

Aliquoting: To avoid repeated freeze-thaw cycles which can degrade the compound, divide

the stock solution into smaller, single-use aliquots in sterile cryovials.[3] The volume of

each aliquot should be appropriate for a typical experiment.

Labeling: Clearly label each aliquot with the compound name, concentration, date of

preparation, and solvent.

Freezing: Store the aliquots at -80°C for up to 6 months or at -20°C for up to 1 month.[3][5]

Usage: When needed, remove a single aliquot from the freezer and allow it to thaw

completely at room temperature before opening and diluting into your experimental buffer

or media. Do not refreeze a thawed aliquot.

4. Visualized Workflows and Mechanisms

The following diagrams illustrate the key processes for handling WD6305 TFA.
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Storage Protocol

Stock Solution Preparation

Receive WD6305 TFA
(Solid Powder)

Store Solid
(4°C short-term, -20°C long-term)

Sealed, away from moisture

Prepare Stock Solution
(Anhydrous DMSO, Sonication)

Use as needed

Aliquot into single-use volumes

Store Aliquots
(-20°C for 1 month, -80°C for 6 months)
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WD6305 PROTAC Mechanism

Cellular Process

WD6305

Ternary Complex
(METTL3-WD6305-VHL)

METTL3/METTL14
Complex

VHL E3 Ligase

Ubiquitination of
METTL3/METTL14

Leads to Proteasomal
Degradation

Leads to

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b12378197#how-to-dissolve-and-store-wd6305-tfa-for-
research]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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